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Compound of Interest

Compound Name:
(2-Methoxy-5-

methylphenyl)methanamine

CAS No.: 7383-12-2

Cat. No.: B2552417

Get Quote

Executive Summary
Target Substance: (2-Methoxy-5-methylphenyl)methanamine (also known as 2-Methoxy-5-

methylbenzylamine). Primary Hazard:Corrosive (Category 1B). Causes severe skin burns and

eye damage.[1] Disposal Method:High-Temperature Incineration via licensed hazardous waste

contractor. Critical Prohibition:NEVER mix with acids (exothermic reaction) or oxidizing agents

(fire/explosion risk) in the waste stream.

Chemical Identity & Hazard Profile
Effective disposal begins with accurate identification. This compound is a substituted

benzylamine. Its basicity and nucleophilicity dictate its handling protocols.
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Property Specification Operational Implication

Chemical Structure C₉H₁₃NO
Benzylamine derivative;

organic base.[2]

Molecular Weight 151.21 g/mol
Used for stoichiometric

neutralization calculations.

Physical State Solid or Viscous Liquid
Low melting point; may solidify

in waste lines.

Acidity/Basicity Basic (pKa ~9-10)
Corrosive. Incompatible with

acidic waste streams.

Air Sensitivity Absorbs CO₂

Forms solid carbamates

(crusts) if left open; seal waste

containers immediately.

GHS Classification
Skin Corr.[1][3][4] 1B; Eye

Dam. 1

Requires full PPE (Face shield,

chemically resistant gloves).[5]

Pre-Disposal Handling & Stabilization
Before moving the substance to a waste container, you must stabilize it to prevent accidental

exposure or reaction.

A. The "Amine Rule" (Segregation)
In a drug development lab, waste streams are often complex. You must strictly enforce the

Amine Rule:

Segregate from Acids: Mixing this amine with acid waste (e.g., HCl, H₂SO₄) will generate

immediate, intense heat (exothermic neutralization) and potentially vaporize volatile

components, pressurizing the container.[5]

Segregate from Oxidizers: Contact with peroxides, nitrates, or permanganates can lead to

spontaneous ignition.[5]

Segregate from Acylating Agents: Reacts with acid chlorides or anhydrides to form amides,

releasing heat and acid byproducts.[5]
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B. Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[5]

Note: Avoid aluminum or zinc containers (amines can corrode amphoteric metals and

release hydrogen gas).[5]

Venting: Use a vented cap if the waste is suspected to be off-gassing, though pure amines

are generally stable.[5]

Disposal Workflow: Step-by-Step
This protocol ensures a self-validating safety system where each step confirms the safety of

the next.[5]

Phase 1: Waste Characterization
Confirm pH: If in solution, verify pH > 11. If pH is neutral/acidic, the amine has already

reacted; treat as a mixed chemical waste.

Solvent Check: Identify the carrier solvent. Chlorinated solvents (Dichloromethane) require a

separate halogenated waste stream from non-halogenated solvents (Methanol/Ethanol).

Phase 2: Packaging & Labeling
Transfer: Pour waste into the appropriate container using a funnel. Do not fill >90% to allow

for thermal expansion.[5]

Labeling: Apply a hazardous waste label immediately.[5]

Primary Constituent: (2-Methoxy-5-methylphenyl)methanamine.[6][7]

Hazard Checkbox: [x] Corrosive [x] Toxic.

RCRA Code:D002 (Corrosive) is the default characteristic code if pH > 12.5.[5][8]

Phase 3: Final Disposal (Incineration)
Method: The gold standard for organic amines in pharmaceutical research is High-

Temperature Incineration with flue gas scrubbing.[5]
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Why Incineration? Amines contain nitrogen.[5] Incineration ensures complete destruction of

the carbon skeleton. The scrubbers capture the resulting Nitrogen Oxides (NOx), preventing

atmospheric release.

Sewer Disposal:STRICTLY PROHIBITED. Amines are toxic to aquatic life and can disrupt

the bacterial balance in municipal water treatment plants.[5]

Visualizing the Decision Logic
The following diagram outlines the decision tree for disposing of (2-Methoxy-5-
methylphenyl)methanamine, ensuring no incompatible mixing occurs.
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Start: (2-Methoxy-5-methylphenyl)methanamine Waste

Is it Solid or Liquid?
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Label: Corrosive/Toxic

Organic Waste Stream
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Final Disposal:
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Figure 1: Operational decision tree for the segregation and packaging of amine waste streams.

Regulatory Compliance & Waste Codes
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In the United States, compliance with the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Regulatory Body Classification Code/Standard Explanation

EPA (RCRA) Characteristic Waste D002

Assigned if the waste

is aqueous and pH >

12.5. Even if non-

aqueous, "Corrosive"

labeling is best

practice [1].

EPA (RCRA) Listed Waste None

This specific amine is

not on the P or U lists;

however, the solvent it

is dissolved in (e.g.,

Methanol - F003) may

trigger a listing [2].

DOT (Transport) Hazard Class Class 8

Corrosive material.

UN Number likely UN

3259 (Amines, solid,

corrosive, n.o.s.) or

UN 2735 (Amines,

liquid, corrosive,

n.o.s.) [3].

Emergency Response (Spill Protocol)
If a spill occurs during transfer:

Evacuate & Ventilate: Amines have strong odors and can cause respiratory irritation.[5]

PPE: Don Butyl rubber or Nitrile gloves and a respirator with an organic vapor cartridge.[5]

Neutralization (The "Citric Acid" Method):

Do NOT use strong mineral acids (HCl) to clean spills; the reaction is too violent.[5]
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Use a spill kit containing Citric Acid or Sodium Bisulfate.[5] Sprinkle over the spill to

neutralize the base gently.

Once pH is neutral (check with litmus paper), absorb with vermiculite or clay.[5]

Sweep into a disposal bag and label as "Spill Debris - Neutralized Amine".[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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